Cas no 13374-46-4 (Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI))
13374-46-4 structure
Product Name:Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI)
CAS No:13374-46-4
MF:C12H18O6
MW:258.267724514008
CID:206549
PubChem ID:21139666
Update Time:2025-04-19
Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI) Chemical and Physical Properties
Names and Identifiers
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- Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI)
- L-Iditol, 1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-
- L-Iditol, 1,4_3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-
- Iditol, 1,4:3,6-dianhydro-2,5-bis-o-(2,3-epoxypropyl)-, L-
- Nsc56844
- Tc 1189
- Iditol,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L-
- L-Iditol,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-
- NSC-56844
- SCHEMBL15539608
- 13374-46-4
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- Inchi: 1S/C12H18O6/c1-7(13-1)3-15-9-5-17-12-10(6-18-11(9)12)16-4-8-2-14-8/h7-12H,1-6H2/t7?,8?,9-,10-,11+,12+/m0/s1
- InChI Key: JEBWAOITKHXCBF-OUTICDTFSA-N
- SMILES: O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)OCC1CO1)OCC1CO1
Computed Properties
- Exact Mass: 258.11000
- Monoisotopic Mass: 258.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 62Ų
Experimental Properties
- PSA: 61.98000
- LogP: -0.64800
Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI) Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
13374-46-4 (Iditol,1,4:3,6-dianhydro-2,5-bis-O-(2,3-epoxypropyl)-, L- (8CI)) Related Products
- 97-99-4(Tetrahydrofurfuryl alcohol)
- 41107-82-8(2,5-Anhydro-D-mannitol)
- 104-80-3(2,5-Bishydroxymethyl Tetrahydrofuran)
- 5306-85-4(Isosorbide dimethyl ether)
- 62435-71-6(Ethyl tetrahydrofurfuryl ether)
- 31692-85-0(GLYCOFUROL)
- 19114-88-6(Furan, 2-(butoxymethyl)tetrahydro-)
- 652-67-5(Isosorbide)
- 27826-73-9(2,5-Anhydro-D-glucitol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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